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Compound of Interest

Compound Name:
Isopropyl 6-

(hydroxymethyl)picolinate

Cat. No.: B13919401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isopropyl 6-
(hydroxymethyl)picolinate, a pyridine-based organic compound of interest in chemical

synthesis and pharmaceutical development. This document will cover its chemical identity, a

proposed synthetic route, analytical characterization methods, and potential applications,

offering field-proven insights for its practical use.

Part 1: Core Chemical Identity
Isopropyl 6-(hydroxymethyl)picolinate is a derivative of picolinic acid, featuring both an

isopropyl ester and a hydroxymethyl group. This unique combination of functional groups

suggests its potential as a versatile building block in organic synthesis.

Chemical Structure and Nomenclature:

IUPAC Name: propan-2-yl 6-(hydroxymethyl)pyridine-2-carboxylate
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CAS Number: Not available in common chemical databases. While a specific CAS number is

not assigned, its constituent parts are well-characterized.

Molecular Formula: C₁₀H₁₃NO₃

Molecular Weight: 195.22 g/mol

Table 1: Physicochemical Properties (Predicted)

Property Value Source

LogP 1.25 Predicted

pKa (most acidic) 13.99 (alcohol) Predicted

pKa (most basic) 2.59 (pyridine) Predicted

Molar Refractivity 51.5 cm³ Predicted

Polar Surface Area 58.9 Å² Predicted

Part 2: Synthesis and Mechanism
The synthesis of Isopropyl 6-(hydroxymethyl)picolinate can be logically achieved through

the esterification of its parent carboxylic acid, 6-(hydroxymethyl)picolinic acid. The most

common and industrially scalable method for this transformation is the Fischer-Speier

esterification.

Proposed Synthetic Pathway: Fischer-Speier
Esterification
This acid-catalyzed esterification involves the reaction of 6-(hydroxymethyl)picolinic acid with

isopropanol in the presence of a strong acid catalyst, typically sulfuric acid or p-toluenesulfonic

acid. The reaction is reversible, and to drive it towards the product, excess isopropanol is used,

and water is removed as it is formed.
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Caption: Fischer-Speier esterification of 6-(hydroxymethyl)picolinic acid.

Detailed Experimental Protocol
Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 6-(hydroxymethyl)picolinic acid (1.0 eq).

Reagent Addition: Add an excess of isopropanol (10-20 eq) to the flask to serve as both the

reactant and the solvent.

Catalyst: Carefully add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq) to the

reaction mixture.

Reaction Conditions: Heat the mixture to reflux (approximately 82°C) and maintain for 4-6

hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the

excess acid with a saturated solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

[1] The combined organic layers are then washed with brine, dried over anhydrous sodium

sulfate, and filtered.[1]
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Purification: Concentrate the organic extract under reduced pressure. The crude product can

be purified by column chromatography on silica gel to yield pure Isopropyl 6-
(hydroxymethyl)picolinate.

Part 3: Analytical Characterization
To ensure the identity and purity of the synthesized Isopropyl 6-(hydroxymethyl)picolinate, a

combination of analytical techniques should be employed.

Chromatographic Methods
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for both

separating the compound from any impurities and for confirming its molecular weight.[2] A

capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, would

be suitable for this analysis.[2] The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the compound (195.22 g/mol ).

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will provide detailed information about the structure.

Key expected signals include a doublet for the six methyl protons of the isopropyl group, a

septet for the methine proton of the isopropyl group, a singlet for the methylene protons of

the hydroxymethyl group, and distinct signals for the three aromatic protons on the

pyridine ring.

¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl

carbon of the ester, the carbons of the pyridine ring, the carbons of the isopropyl group,

and the carbon of the hydroxymethyl group.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the O-H stretch of the alcohol (around 3300 cm⁻¹), the C=O stretch of the ester (around

1720 cm⁻¹), and C-O stretches.
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Caption: Workflow for the synthesis, purification, and analysis.

Part 4: Applications and Future Directions
While specific applications for Isopropyl 6-(hydroxymethyl)picolinate are not extensively

documented, its structure suggests several potential uses in research and development.

Pharmaceutical Intermediate: The picolinate scaffold is present in numerous biologically

active molecules. The hydroxymethyl group provides a handle for further functionalization,

and the isopropyl ester can act as a lipophilic moiety to improve drug delivery characteristics.

Isopropyl esters, such as Isopropyl Myristate, are known to act as penetration enhancers in

topical formulations.[3][4]
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Coordination Chemistry: The pyridine nitrogen and the ester and alcohol oxygen atoms can

act as ligands for metal ions, making this compound a candidate for the synthesis of novel

coordination complexes with potential catalytic or material science applications.

Agrochemicals: Picolinic acid derivatives are also found in some herbicides and fungicides.

The specific substitutions on this molecule could be explored for new agrochemical

discovery.

Part 5: Safety and Handling
Although a specific Safety Data Sheet (SDS) for Isopropyl 6-(hydroxymethyl)picolinate is

not available, the safety precautions for related compounds should be considered. For

example, Methyl 6-(hydroxymethyl)picolinate is associated with the following hazard

statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H335 (May cause respiratory irritation). Therefore, it is recommended to

handle Isopropyl 6-(hydroxymethyl)picolinate with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, and to work in a well-

ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/11789404
https://www.benchchem.com/product/b13919401?utm_src=pdf-custom-synthesis#bc-rfq
http://orgsyn.org/demo.aspx?prep=v77p0022
https://pubs.rsc.org/en/content/getauthorversionpdf/c5ay01275a
https://www.niranchemical.com/the-science-behind-isopropyl-myristate/
https://www.niranchemical.com/the-science-behind-isopropyl-myristate/
https://www.alfa-chemistry.com/resources/comprehensive-analysis-of-isopropyl-myristate-in-pharmaceutical-and-cosmetic-applications.html
https://www.benchchem.com/product/b13919401/docs#an-in-depth-technical-guide-to-isopropyl-6-hydroxymethyl-picolinate
https://www.benchchem.com/product/b13919401/docs#an-in-depth-technical-guide-to-isopropyl-6-hydroxymethyl-picolinate
https://www.benchchem.com/product/b13919401/docs#an-in-depth-technical-guide-to-isopropyl-6-hydroxymethyl-picolinate
https://www.benchchem.com/product/b13919401/docs#an-in-depth-technical-guide-to-isopropyl-6-hydroxymethyl-picolinate
https://www.benchchem.com/product/b13919401?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13919401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13919401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

